![molecular formula C20H20N4O2S2 B2458316 3,4-dimethyl-N-(5-((2-oxo-2-(m-tolylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide CAS No. 392292-29-4](/img/structure/B2458316.png)
3,4-dimethyl-N-(5-((2-oxo-2-(m-tolylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide
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Description
3,4-dimethyl-N-(5-((2-oxo-2-(m-tolylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C20H20N4O2S2 and its molecular weight is 412.53. The purity is usually 95%.
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Scientific Research Applications
Corrosion Inhibition
One application involves the use of benzothiazole derivatives as corrosion inhibitors for carbon steel in acidic solutions. The compounds showed high inhibition efficiencies and stability, suggesting potential for protecting metals in industrial processes (Hu et al., 2016).
Facile Synthesis of Thiadiazoles
Another significant application is in the synthesis of 1,2,4-thiadiazoles via oxidative dimerization of primary thioamides, presenting an efficient method for creating compounds with potential pharmaceutical applications (Yajima et al., 2014).
Protein-Tyrosine Phosphatase 1B Inhibitors
The compound and its derivatives have been investigated for inhibitory activity against protein-tyrosine phosphatase 1B (PTP-1B), a target for treating type 2 diabetes and obesity. Some derivatives showed promising in vitro inhibitory activity (Navarrete-Vázquez et al., 2012).
Anti-inflammatory and Analgesic Agents
Research has also focused on synthesizing novel compounds derived from similar structures for their anti-inflammatory and analgesic properties. These studies highlight the potential of such compounds in developing new therapeutic agents (Abu‐Hashem et al., 2020).
Anticancer Activity
Compounds with the thiadiazole scaffold have been evaluated for their anticancer activity against various human cancer cell lines. The studies demonstrate the significant potential of these compounds as anticancer agents, with some showing comparable activity to standard drugs (Tiwari et al., 2017).
properties
IUPAC Name |
3,4-dimethyl-N-[5-[2-(3-methylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N4O2S2/c1-12-5-4-6-16(9-12)21-17(25)11-27-20-24-23-19(28-20)22-18(26)15-8-7-13(2)14(3)10-15/h4-10H,11H2,1-3H3,(H,21,25)(H,22,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YLJMLJIVAQUJOZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)CSC2=NN=C(S2)NC(=O)C3=CC(=C(C=C3)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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